Cas no 14974-91-5 (1H-Pyrrole,3-ethenyl-1-ethyl-)

• Product Name: 1H-Pyrrole,3-ethenyl-1-ethyl-
• CAS No: 14974-91-5
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 120736
• Update Time: 2024-01-24

1H-Pyrrole,3-ethenyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3-ethenyl-1-ethyl-
• Pyrrole, 1-ethyl-3-vinyl- (8CI)
• 1H-Pyrrole, 3-ethenyl-1-ethyl-

• Inchi： 1S/C8H11N/c1-3-8-5-6-9(4-2)7-8/h3,5-7H,1,4H2,2H3
• InChI Key： UKMAIAAHOUYDOM-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C=C)=C1

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 0.85±0.1 g/cm3(Predicted)
• Boiling Point: 185.0±9.0 °C(Predicted)
• PSA: 4.93
• pka: -3.28±0.70(Predicted)